Cas no 225517-69-1 (1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline)

1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline structure
225517-69-1 structure
Product Name:1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline
CAS No:225517-69-1
MF:C12H13Cl2NO4S
MW:338.206920385361
CID:2836632
PubChem ID:20599191
Update Time:2025-04-21

1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline Chemical and Physical Properties

Names and Identifiers

    • 225517-69-1
    • DTXSID90609026
    • SCHEMBL5201121
    • 1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline
    • Inchi: 1S/C12H13Cl2NO4S/c1-12(11(16)17)3-2-4-15(12)20(18,19)10-6-8(13)5-9(14)7-10/h5-7H,2-4H2,1H3,(H,16,17)/t12-/m0/s1
    • InChI Key: HANYIEKBMCWGFX-LBPRGKRZSA-N
    • SMILES: ClC1C=C(C=C(C=1)S(N1CCC[C@]1(C(=O)O)C)(=O)=O)Cl

Computed Properties

  • Exact Mass: 336.9942345Da
  • Monoisotopic Mass: 336.9942345Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.1Ų
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